1-(3-aminophenyl)-3-(3,3-dimethylbutyl)urea

• IUPAC Name: 1-(3-aminophenyl)-3-(3,3-dimethylbutyl)urea
• InChI: InChI=1S/C13H21N3O/c1-13(2,3)7-8-15-12(17)16-11-6-4-5-10(14)9-11/h4-6,9H,7-8,14H2,1-3H3,(H2,15,16,17)
• InChI Key: LKPPACYXKJNQRH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CCNC(=O)NC1=CC=CC(=C1)N
• Molecular Formula: C13H21N3O
• Molecular Weight: 235.33 g/mol

Description

1-(3-Aminophenyl)-3-(3,3-dimethylbutyl)urea, also known as 3-APM, is an important organic compound used in various scientific and industrial applications. It is a white, crystalline solid with a melting point of 150-152°C and a boiling point of 222-223°C. 3-APM is used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and in the production of pharmaceuticals, dyes, and other organic compounds. It also has applications in biochemistry and physiology, as it has been shown to have a wide range of biochemical and physiological effects.

Scientific Research Applications

1-(3-aminophenyl)-3-(3,3-dimethylbutyl)urea has a wide range of scientific applications. It has been used in studies of the structure and properties of proteins and other biomolecules, as well as in studies of the interactions between proteins and other molecules. It has also been used in studies of enzyme kinetics, including studies of the effects of inhibitors and activators on enzyme activity. Additionally, this compound has been used in studies of the structure and function of DNA, RNA, and other nucleic acids.

Mechanism of Action

The exact mechanism of action of 1-(3-aminophenyl)-3-(3,3-dimethylbutyl)urea is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as proteases, phosphatases, and kinases. It is also believed to interact with certain proteins and other molecules, such as DNA, RNA, and other nucleic acids.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. In studies of animals, it has been shown to reduce inflammation, reduce oxidative stress, and inhibit the growth of certain types of cancer cells. It has also been found to have an anti-tumor effect, as well as an anti-fungal effect. Additionally, it has been found to have an anti-viral effect, and to be effective in the treatment of certain diseases, such as HIV and hepatitis.

Advantages and Limitations for Lab Experiments

1-(3-aminophenyl)-3-(3,3-dimethylbutyl)urea has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it has a wide range of biochemical and physiological effects. Additionally, it is relatively stable and can be stored for long periods of time. However, there are some limitations to the use of this compound in laboratory experiments. It is not soluble in water, and it can be toxic if not handled properly. Additionally, it can interact with other compounds and may not be suitable for use in certain types of experiments.

Future Directions

There are several potential future directions for the use of 1-(3-aminophenyl)-3-(3,3-dimethylbutyl)urea. It could be used in the development of new drugs or therapies for the treatment of diseases such as cancer, HIV, and hepatitis. Additionally, it could be used in the development of new compounds for use in organic synthesis, as well as in the production of pharmaceuticals, dyes, and other organic compounds. Furthermore, it could be used in the study of the structure and function of proteins, DNA, RNA, and other nucleic acids. Finally, it could be used in the development of new catalysts for polymerization reactions.

Synthesis Methods

1-(3-aminophenyl)-3-(3,3-dimethylbutyl)urea can be synthesized from 3-aminophenol, dimethylformamide, and 3,3-dimethylbutyl isocyanate, using a two-step reaction. In the first step, the 3-aminophenol is reacted with dimethylformamide and 3,3-dimethylbutyl isocyanate in the presence of a base such as sodium hydroxide. The resulting product is then heated to 150-152°C and the resulting product is this compound.